2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-methyl-N-[[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C18H18N4O2S/c1-10(2)16(23)22-18(25)20-13-7-6-12(9-11(13)3)17-21-15-14(24-17)5-4-8-19-15/h4-10H,1-3H3,(H2,20,22,23,25)
• InChI Key: AJPYVHBBETUGBY-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)NC(=S)NC(=O)C(C)C

Description

2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide is a chemical compound that belongs to the class of carbonothioyl compounds. It is a synthetic compound that has been extensively studied for its potential applications in medical research.

Scientific Research Applications

2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide has been extensively studied for its potential applications in medical research. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.

Mechanism of Action

The mechanism of action of 2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. The compound may also have an effect on the immune system, although more research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation and tumor growth in animal models. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide in lab experiments is that it has a well-defined chemical structure and is readily available for purchase. However, the compound is complex to synthesize and requires a high level of expertise in organic chemistry. Additionally, more research is needed to fully understand the compound's mechanism of action and potential applications.

Future Directions

There are several future directions for research on 2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide. One potential direction is to further investigate its anti-inflammatory and anti-tumor properties. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand the compound's mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-methyl-N-{[(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}propanamide is a multi-step process that involves the reaction of several reagents. The synthesis method is complex and requires a high level of expertise in organic chemistry. The compound can be synthesized in a laboratory setting using standard organic synthesis techniques.